Cas no 1361541-90-3 (5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile)

• Product Name: 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile
• CAS No: 1361541-90-3
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4995593
• Update Time: 2025-06-11

5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-9-2-1-7(6-18)10(5-9)8-3-11(15)13(17)12(16)4-8/h1-5H
• InChI Key： YWNGXEPBNMQMLO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C=CC=1C#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 5.8
• Topological Polar Surface Area: 23.8

Additional information on 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile

Introduction to 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS No. 1361541-90-3)

5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS No. 1361541-90-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its tetrachlorinated biphenyl core with a cyano substituent at the 2-position, represents a fascinating subject of study for its potential applications in synthetic chemistry, material science, and as an intermediate in the development of advanced chemical entities.

The molecular structure of 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile consists of a biphenyl ring system where four chlorine atoms are strategically positioned at the 3, 3', 4', and 5' positions, respectively. The presence of these chlorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. Additionally, the cyano group at the 2-position further enhances its utility as a building block in organic synthesis, allowing for diverse functionalization and derivatization strategies.

Recent research in the field of 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile has highlighted its role as a versatile intermediate in the synthesis of more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes, makes it an invaluable asset for chemists working on the development of novel pharmaceuticals and agrochemicals. Its structural motif is particularly relevant in the design of ligands for catalytic systems and in the construction of polymers with tailored electronic properties.

In the realm of pharmaceutical research, 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile has been explored as a precursor for biologically active compounds. The biphenyl core is a common scaffold in many drugs due to its ability to interact favorably with biological targets. By incorporating chlorine atoms and other functional groups into this framework, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. The cyano group further extends the possibilities for derivatization, enabling the creation of molecules with enhanced binding affinity and selectivity.

One particularly intriguing application of 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile is in the development of advanced materials. The compound's electron-withdrawing nature and rigid structure make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this molecule into polymer matrices can improve charge transport properties, leading to more efficient electronic devices. Additionally, its stability under various environmental conditions makes it a promising candidate for use in coatings and adhesives that require high thermal and chemical resistance.

The synthesis of 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to introduce the desired substituents with high precision. These advancements not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles.

The environmental impact of 5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile is also a subject of ongoing investigation. While chlorinated biphenyls have historically been associated with environmental persistence and bioaccumulation concerns, recent studies suggest that proper handling and disposal protocols can mitigate these risks. By understanding the degradation pathways and ecological behavior of this compound, researchers can develop strategies to minimize its environmental footprint while maximizing its utility in industrial applications.

In conclusion,5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS No. 1361541-90-3) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for use as an intermediate in pharmaceutical synthesis, a building block for advanced materials, and a subject of environmental research. As our understanding of its properties continues to evolve,5,3',4',5'-Tetrachlorobiphenyl-2-carbonitrile is poised to play an increasingly important role in shaping the future of chemical innovation.